7-bromo-2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole hydrochloride
Overview
Description
7-Bromo-2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole hydrochloride, commonly known as 7-BCF, is a highly active, water-soluble, and widely used compound in scientific research. It is a versatile compound with a wide range of applications in the fields of organic synthesis, biochemical research, and medical research. 7-BCF is a white crystalline powder with a melting point of 187-188 °C and a molecular weight of 273.7 g/mol. It is a derivative of benzodiazole, a heterocyclic aromatic compound, and is used as a building block for the synthesis of a variety of compounds.
Mechanism of Action
7-BCF is a versatile compound that can act as an acid or a base depending on its environment. In the presence of an acid, 7-BCF acts as a base and reacts with the acid to form a salt. In the presence of a base, 7-BCF acts as an acid and reacts with the base to form a salt. This mechanism of action makes 7-BCF a useful building block for the synthesis of a variety of compounds.
Biochemical and Physiological Effects
7-BCF has been found to have a wide range of biochemical and physiological effects. In laboratory studies, 7-BCF has been found to have anti-bacterial and anti-fungal properties. It has also been found to inhibit the growth of cancer cells in vitro. In addition, 7-BCF has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
7-BCF is a highly active and water-soluble compound that is easy to handle and store. It is also relatively inexpensive and can be used in a wide range of laboratory experiments. However, due to its reactivity, 7-BCF should be handled with care and stored in a dry place.
Future Directions
There are many potential future applications of 7-BCF in scientific research. These include the development of new drugs and therapeutic agents, the synthesis of novel polymers and small molecules, and the use of 7-BCF as a building block for the synthesis of other compounds. In addition, 7-BCF could be used in the development of new fluorescent dyes, imaging agents, and analytical tools. Finally, 7-BCF could be used in the development of new materials for industrial and biomedical applications.
Synthesis Methods
7-BCF is synthesized by a two-step process. The first step involves the reaction of 2-chloromethyl-5-fluoro-1H-1,3-benzodiazole with bromine in an aqueous solution of potassium carbonate. The second step involves the hydrolysis of the resulting intermediate with hydrochloric acid. This process produces 7-BCF in a yield of about 70%.
Scientific Research Applications
7-BCF has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as peptides, polymers, and small molecules. It is also used in the synthesis of drugs, such as anti-cancer drugs and antibiotics. In addition, 7-BCF is used in the synthesis of fluorescent dyes and in the production of polymers for various applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole hydrochloride involves the reaction of 2-amino-5-bromo-1,3-benzodiazole with chloromethylfluoride in the presence of a base, followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "2-amino-5-bromo-1,3-benzodiazole", "chloromethylfluoride", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-amino-5-bromo-1,3-benzodiazole is reacted with chloromethylfluoride in the presence of a base to yield 7-bromo-2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole.", "Step 2: The crude product from step 1 is treated with hydrochloric acid to obtain the hydrochloride salt of 7-bromo-2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole." ] } | |
CAS RN |
2758006-35-6 |
Molecular Formula |
C8H6BrCl2FN2 |
Molecular Weight |
300 |
Purity |
95 |
Origin of Product |
United States |
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